![molecular formula C14H13N3O3S B2580678 2-[(4-aminophenyl)sulfanyl]-N-(3-nitrophenyl)acetamide CAS No. 882081-42-7](/img/structure/B2580678.png)
2-[(4-aminophenyl)sulfanyl]-N-(3-nitrophenyl)acetamide
Overview
Description
2-[(4-aminophenyl)sulfanyl]-N-(3-nitrophenyl)acetamide, also known as 4-ASA-N3NP, is a synthetic compound with a wide range of applications in the field of scientific research. It is a white crystalline powder with a melting point of 154-156°C, and is soluble in water, methanol, and ethanol. 4-ASA-N3NP is an important building block for organic synthesis, and has been used in a variety of applications, including organic chemistry, medicinal chemistry, and biochemistry.
Scientific Research Applications
Bioactive Derivatives and Synthesis
- Bioactive Nitrosylated and Nitrated Derivatives : Research on derivatives of aminophenol, closely related to the compound , highlights the microbial degradation and bioactivity of these compounds, including their impact on gene expression in plants and microbial detoxification processes (Girel et al., 2022).
- Synthesis of Thio Analogues : The synthesis of 3- and 4-thio analogues of 4-nitrophenyl 2-acetamido-2-deoxy-beta-D-gluco- and galactopyranosides has been explored for their potential applications in biochemistry and pharmacology, showcasing the versatility of acetamide derivatives in synthesizing complex biochemical structures (Chen & Withers, 2007).
Structural and Spectroscopic Analysis
- Hydrogen Bond Studies : Investigations into substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides provided insights into intramolecular and intermolecular hydrogen bonding, contributing to the understanding of molecular interactions and stability in related acetamide compounds (Romero & Margarita, 2008).
- Crystal Structure Analysis : The crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and a related compound were determined, highlighting the folded conformation around the thioacetamide bridge and the significance of intramolecular N—H⋯N hydrogen bonding (Subasri et al., 2016).
Pharmacological Potential and Activity
- Antimicrobial Studies : N-substituted benzimidazole derivatives, including those structurally similar to "2-[(4-aminophenyl)sulfanyl]-N-(3-nitrophenyl)acetamide," showed promising antibacterial activity, particularly against Methicillin-Resistant Staphylococcus aureus (MRSA), underlining the potential pharmacological applications of these compounds (Chaudhari et al., 2020).
Antiviral Research
- COVID-19 Research : A study on the molecular structure, spectroscopic analysis, and drug likeness of a novel anti-COVID-19 molecule structurally related to "this compound" provided insights into its binding energy against SARS-CoV-2 protease, indicating its potential as an antiviral agent (Mary et al., 2020).
Mechanism of Action
While the exact mechanism of action for “2-[(4-aminophenyl)sulfanyl]-N-(3-nitrophenyl)acetamide” is not specified, related compounds have shown antimicrobial activity. For example, certain benzothiazole derivatives bearing semicarbazone and thiosemicarbazone moieties have demonstrated potent antibacterial activity against both Gram-positive and Gram-negative strains . The results from cytoplasmic membrane permeabilization assay, FACS study, and DNA-binding assays suggest a membrane perturbing as well as intracellular mode of action for these compounds .
properties
IUPAC Name |
2-(4-aminophenyl)sulfanyl-N-(3-nitrophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3S/c15-10-4-6-13(7-5-10)21-9-14(18)16-11-2-1-3-12(8-11)17(19)20/h1-8H,9,15H2,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBGSZXXCRMGRTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24819306 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.